[(5-Bromothiophen-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine

• Molecular Formula: C11H12BrNS2
• Molecular Weight: 302.3 g/mol
• SMILES: C1=CSC(=C1)CCNCC2=CC=C(S2)Br
• InChI: InChI=1S/C11H12BrNS2/c12-11-4-3-10(15-11)8-13-6-5-9-2-1-7-14-9/h1-4,7,13H,5-6,8H2
• InChIKey: NEUBMABDNIOJIE-UHFFFAOYSA-N

Structural Baseline & Compound Class Overview

[(5-Bromothiophen-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine is a secondary amine featuring two thiophene rings: a 5‑bromothiophen‑2‑ylmethyl moiety and a 2‑(thiophen‑2‑yl)ethyl group connected through a central nitrogen. The molecular formula is C₁₁H₁₂BrNS₂ and the molecular weight is 302.3 g mol⁻¹ [1]. The compound falls within the broader family of 2‑aminothiophene scaffolds that have attracted attention as synthetic building blocks and pharmacophore components in medicinal chemistry [2]. Its computed physicochemical properties (XLogP3‑AA = 3.7, TPSA = 68.5 Ų, 5 rotatable bonds, 1 H‑bond donor, 3 H‑bond acceptors) position it as a moderately lipophilic, flexible ligand with defined hydrogen‑bonding capacity [1].

1 5-Bromo handle suited for regioselective Pd-catalyzed cross-coupling at thiophene α-position

2 Secondary amine donor provides defined polar contact for fragment-based screening libraries

3 Computed physicochemical profile (moderate lipophilicity, Veber compliance) supports permeability model screening

• [1] PubChem. (2025). Compound Summary: [(5-Bromothiophen-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine, CID 28474253. National Library of Medicine. View Source
• [2] Bozorov, K., et al. (2017). 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry. European Journal of Medicinal Chemistry, 140, 465–493. View Source

Why Generic Substitution Fails

Compounds sharing the C₁₁H₁₂BrNS₂ formula cannot be interchanged without consequence. The bromine position on the thiophene ring (5‑ vs. 3‑ vs. 4‑bromo) dictates the electronic environment, directing‑group effects, and performance in cross‑coupling reactions [1]. Likewise, the specific ethylene linker to the second thiophene distinguishes this compound from simpler N‑methyl or N‑ethyl analogs by altering conformational flexibility, hydrogen‑bonding capacity, and lipophilicity [2]. These structural nuances translate into tangible differences in reactivity, synthetic utility, and, where biological data exist, target engagement. The quantitative evidence below documents why procurement decisions must be compound‑specific rather than generic.

Bromine position alters cross-coupling outcome

3‑Bromo or 4‑bromo isomers yield different regioisomers with lower conversion under identical Pd conditions; α‑position bromine essential for expected α‑functionalization.

N‑Methyl or shorter analogs shift lipophilicity and hydrogen bonding

Removing the 2‑(thiophen‑2‑yl)ethyl group reduces lipophilicity and may alter membrane permeability context; tertiary amine analogs lack the H‑bond donor, affecting fragment‑screen hit profiles.

Debromo analog eliminates synthetic diversification handle

The debromo amine lacks a C–Br coupling site, severely limiting downstream library synthesis; the target compound retains both flexibility and the bromine handle.

• [1] Tamaru, Y., et al. (1979). The palladium catalyzed thienylation of allylic alcohols with 2- and 3-bromothiophenes and their derivatives. Tetrahedron, 35(3), 329–340. View Source
• [2] PubChem. (2025). Compound Summary: [(5-Bromothiophen-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine, CID 28474253. National Library of Medicine. View Source

Quantitative Differentiation Evidence

Bromine Position Effect on Cross-Coupling Reactivity

The bromine atom at the 5‑position (α to sulfur) of the target compound is electronically distinct from the 3‑bromo isomer (β position in the comparator [(3‑bromothiophen‑2‑yl)methyl][2‑(thiophen‑2‑yl)ethyl]amine, CAS 1249674‑21‑2). In palladium‑catalyzed cross‑coupling reactions of 2‑bromothiophene (the monocyclic analogue of the 5‑bromo motif) versus 3‑bromothiophene, the 2‑bromo substrate consistently yields aldehydes or ketones with different regiochemical outcome and higher conversion than the 3‑bromo substrate under identical conditions [1]. While direct head‑to‑head kinetic data for the full secondary‑amine compounds are not available in the public domain, the class‑level inference is well supported by the foundational reactivity of the monocyclic bromothiophene series.

Cross‑coupling regioselectivity

Class‑level inference

2‑bromothiophene surrogate: α‑product, higher conversion
3‑bromothiophene surrogate: β‑product, lower conversion

5‑Bromo isomer supports predictable α‑functionalization in Pd‑catalyzed thienylation.

Based on monocyclic bromothiophene reactivity; full‑text yield data required.

Evidence Dimension	Regioselectivity & conversion in Pd‑catalyzed thienylation
Target Compound Data	2‑Bromothiophene (5‑bromo surrogate): yields 3‑(2′‑thienyl)aldehydes/ketones selectively [1]
Comparator Or Baseline	3‑Bromothiophene (3‑bromo surrogate): yields 3‑(3′‑thienyl)aldehydes/ketones selectively; generally lower conversion [1]
Quantified Difference	Different product regioisomers; isolated yields for 2‑bromothiophene were consistently higher than for 3‑bromothiophene across multiple allylic alcohol substrates (exact figures not tabulated in abstract; full‑text required) [1]
Conditions	Pd(OAc)₂ catalyst, HMPA or DMF solvent, allylic alcohol substrates, 1979 study [1]

Why This Matters

For end‑users designing cross‑coupling libraries, the 5‑bromo isomer is the preferred substrate for predictable, high‑yielding functionalization at the α‑position of the thiophene ring.

• [1] Tamaru, Y., et al. (1979). The palladium catalyzed thienylation of allylic alcohols with 2- and 3-bromothiophenes and their derivatives. Tetrahedron, 35(3), 329–340. View Source

Computed Lipophilicity and Oral Bioavailability Window

The computed XLogP3‑AA of the target compound is 3.7 [1], which lies within the favorable range for oral bioavailability (typically 1–4). The simpler comparator [(5‑bromothiophen‑2‑yl)methyl](methyl)amine (CAS 90553‑43‑8, C₆H₈BrNS, MW 206.1) is predicted to have an XLogP below 2.5 [2], indicating that the addition of the 2‑(thiophen‑2‑yl)ethyl group increases lipophilicity by approximately 1.2–1.5 log units. This difference can govern passive membrane permeability and protein‑binding characteristics when the compound is used as a fragment or early‑stage lead.

Lipophilicity shift

Cross‑study comparable

XLogP3‑AA 3.7 (target) vs N‑methyl analog estimated <2.5
Δ ≈ +1.2 log units

Increased lipophilicity may support membrane permeability in cell‑based assays.

Computational prediction; experimental logP not reported.

Evidence Dimension	Computed logP (XLogP3‑AA)
Target Compound Data	XLogP3‑AA = 3.7 [1]
Comparator Or Baseline	[(5‑Bromothiophen‑2‑yl)methyl](methyl)amine: estimated XLogP < 2.5 (based on reduced carbon count and absence of second thiophene ring) [2]
Quantified Difference	Δ ≈ +1.2 log units for the target relative to the N‑methyl comparator
Conditions	Computational prediction (XLogP3‑AA method), PubChem platform

Why This Matters

Procurement of the target compound instead of a simpler N‑methyl analog provides a more lipophilic scaffold with potentially improved membrane permeability, relevant for cell‑based screening campaigns.

• [1] PubChem. (2025). Compound Summary: [(5-Bromothiophen-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine, CID 28474253. National Library of Medicine. View Source
• [2] ChemBase. [(5‑Bromothiophen‑2‑yl)methyl](methyl)amine, ChemBase ID 243517. Accessed via chembase.cn. View Source

Conformational Flexibility vs. Debromo Analog

The target compound possesses 5 rotatable bonds [1], identical to its 3‑bromo and 4‑bromo positional isomers because the bromine position does not alter the chain connectivity. However, the combination of 5 rotatable bonds and a TPSA of 68.5 Ų yields a Veber‑compliant profile (rotatable bonds ≤ 10, TPSA ≤ 140 Ų) that predicts acceptable oral bioavailability [2]. In contrast, the debromo analog [2‑(thiophen‑2‑yl)ethyl]amine (CAS 30433‑91‑1) has only 1 aromatic ring, lowering TPSA but also eliminating the synthetic handle (bromine) required for downstream diversification.

Flexibility & synthetic handle

Cross‑study comparable

5 rotatable bonds, TPSA 68.5 Ų (Veber compliant)
Debromo analog: no bromine handle

Combines conformational flexibility with a synthetic handle absent in debromo amine.

Computed properties; Veber guidelines applied for oral bioavailability prediction.

Evidence Dimension	Rotatable bond count & TPSA for oral bioavailability prediction
Target Compound Data	5 rotatable bonds; TPSA = 68.5 Ų [1]
Comparator Or Baseline	[2‑(Thiophen‑2‑yl)ethyl]amine (debromo analog): fewer rotatable bonds (2–3), lower TPSA (~26 Ų), no bromine handle [3]
Quantified Difference	Target retains Veber‑compliant parameters while preserving a bromine coupling site absent in the debromo comparator
Conditions	Computed properties (PubChem); Veber rules (ref. Veber et al., J. Med. Chem. 2002)

Why This Matters

The target compound uniquely balances conformational flexibility with a synthetic handle (C–Br bond), making it a more versatile intermediate than the debromo analog for generating diverse screening libraries.

• [1] PubChem. (2025). Compound Summary: [(5-Bromothiophen-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine, CID 28474253. National Library of Medicine. View Source
• [2] Veber, D. F., et al. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615–2623. View Source
• [3] PubChem. (2025). Compound Summary: 2‑(Thiophen‑2‑yl)ethylamine, CID 12435. National Library of Medicine. View Source

Hydrogen-Bond Donor Capacity vs. Tertiary Amines

The target compound possesses exactly 1 hydrogen‑bond donor (the secondary amine N–H) [1]. This single donor distinguishes it from tertiary‑amine analogs such as [(5‑bromothiophen‑2‑yl)methyl][(5‑methylthiophen‑2‑yl)methyl]amine (also C₁₁H₁₂BrNS₂, but with a different substitution pattern), which lacks an N–H donor entirely . The presence of one H‑bond donor is often optimal for fragment‑based drug discovery, as it enables specific polar contacts without excessive desolvation penalties.

H‑bond donor capacity

Cross‑study comparable

1 H‑bond donor (N–H secondary amine)
Tertiary amine analog: 0 donors

Single donor may enable specific polar contacts in fragment‑based screening.

Structural analysis from PubChem deposition.

Evidence Dimension	Number of H‑bond donors
Target Compound Data	1 H‑bond donor (secondary amine N–H) [1]
Comparator Or Baseline	[(5‑Bromothiophen‑2‑YL)methyl][(5‑methylthiophen‑2‑YL)methyl]amine: 0 H‑bond donors (tertiary amine)
Quantified Difference	Δ = 1 H‑bond donor; fundamentally different hydrogen‑bonding capacity
Conditions	Structural analysis (PubChem deposition)

Why This Matters

When selecting building blocks for fragment‑based screening, the target's single H‑bond donor offers a defined polar interaction that tertiary‑amine comparators cannot provide, potentially increasing hit rates in NMR‑ or SPR‑based fragment screens.

• [1] PubChem. (2025). Compound Summary: [(5-Bromothiophen-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine, CID 28474253. National Library of Medicine. View Source

Best-Fit Research & Industrial Applications

Suzuki-Miyaura Library with Regioselective α-Functionalization

The 5‑bromo substituent provides a predictable α‑position handle for palladium‑catalyzed cross‑coupling. Based on class‑level evidence from 2‑bromothiophene reactivity [1], this compound is the appropriate choice over the 3‑bromo isomer when the synthetic route demands regioselective C–C bond formation at the α‑position of the thiophene ring.

Fragment-Based Discovery with Moderate Lipophilicity

With an XLogP3‑AA of 3.7 and exactly 1 H‑bond donor [2], the compound occupies a favorable property space for fragment screening. It offers a polar secondary amine contact point while maintaining sufficient lipophilicity for membrane permeability, advantages that simpler N‑methyl or debromo analogs do not concurrently provide.

Diversified Thiophene Kinase Inhibitor Intermediates

The dual‑thiophene architecture with a flexible ethylamine linker maps onto scaffolds described in patent families targeting protein kinases (e.g., TIE‑2, VEGFR‑2) [3]. The 5‑bromo handle enables late‑stage diversification through cross‑coupling, while the secondary amine can be further N‑functionalized, making the compound a versatile intermediate for kinase‑focused libraries.

Physicochemical Optimization via Scaffold Hopping

When a lead series requires increased lipophilicity and conformational flexibility without violating Veber oral‑bioavailability rules, the target compound (5 rotatable bonds, TPSA 68.5 Ų) [2] provides a scaffold‑hopping option that retains a synthetic handle while improving computed drug‑like properties relative to more compact bromothiophene‑methylamine analogs.

Application

Selection Property

Validation Focus

Suzuki‑Miyaura library with regioselective α‑functionalization

5‑Bromo regiochemistry

Cross‑coupling yield and regioselectivity at thiophene α‑position

Fragment‑based discovery with moderate lipophilicity

H‑bond donor count and computed logP

Hit rate in NMR/SPR fragment screens; permeability assay context

Diversified thiophene kinase inhibitor intermediates

Dual‑thiophene scaffold with bromine handle

Late‑stage diversification via cross‑coupling and N‑functionalization

Physicochemical optimization via scaffold hopping

Rotatable bond count and TPSA profile

Veber oral bioavailability prediction; synthetic versatility retained

• [1] Tamaru, Y., et al. (1979). The palladium catalyzed thienylation of allylic alcohols with 2- and 3-bromothiophenes and their derivatives. Tetrahedron, 35(3), 329–340. View Source
• [2] PubChem. (2025). Compound Summary: [(5-Bromothiophen-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine, CID 28474253. National Library of Medicine. View Source
• [3] SUGEN, Inc. (2007). Thiophene Heteroaryl Amines. US Patent US20070293484A1. View Source